Cas no 187265-40-3 (prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate)

• Product Name: prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate
• CAS No: 187265-40-3
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 1380256
• PubChem ID: 10679086
• Update Time: 2025-05-22

prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-hydroxy-, 2-propenyl ester
• allyl 4-hydroxypiperidine-1-carboxylate
• prop-2-enyl 4-hydroxypiperidine-1-carboxylate
• prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate
• SCHEMBL3248801
• BMQTVUJKOVJABL-UHFFFAOYSA-N
• EN300-189823
• 187265-40-3
• prop-2-en-1-yl4-hydroxypiperidine-1-carboxylate
• A1-06376
• CS-0214747
• DTXSID70443364
• AKOS000280722
• DA-35338

• Inchi： 1S/C9H15NO3/c1-2-7-13-9(12)10-5-3-8(11)4-6-10/h2,8,11H,1,3-7H2
• InChI Key： BMQTVUJKOVJABL-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 288.8±40.0 °C at 760 mmHg
• Flash Point: 128.5±27.3 °C
• PSA: 49.77
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate

Comprehensive Guide to Prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate (CAS No. 187265-40-3): Properties, Applications, and Market Insights

Prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate (CAS No. 187265-40-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a piperidine backbone modified with a hydroxyl group and a prop-2-en-1-yl carboxylate moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals often search for "prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate uses" or "CAS 187265-40-3 synthesis," highlighting its relevance in modern chemistry.

The molecular structure of prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate combines a hydroxypiperidine core with an allyl carboxylate functional group, offering versatility in synthetic applications. Its CAS number 187265-40-3 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research papers. Recent trends show increased interest in "hydroxypiperidine derivatives in drug discovery," reflecting the compound's potential in medicinal chemistry. The presence of both hydrophilic (hydroxyl) and lipophilic (allyl) groups enhances its solubility profile, a critical factor in formulation development.

In pharmaceutical research, prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate is explored as a building block for bioactive molecules. Its piperidine ring is a common pharmacophore found in CNS-active drugs, while the allyl group allows for further functionalization via click chemistry. Queries like "piperidine carboxylate derivatives in neurology" align with current investigations into neurodegenerative disease treatments. The compound's moderate polarity (logP ~1.5) makes it suitable for blood-brain barrier penetration studies, a hot topic in neuropharmacology.

The synthetic versatility of CAS 187265-40-3 enables its use in creating polymeric materials with tailored properties. The allyl group participates in radical polymerization reactions, while the hydroxyl functionality provides sites for crosslinking. Material scientists searching for "functionalized piperidine monomers" or "bio-based polymer precursors" will find this compound particularly interesting. Recent advancements in sustainable chemistry have spotlighted such multifunctional intermediates for developing biodegradable plastics.

Analytical characterization of prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate typically involves NMR spectroscopy (showing distinct peaks at δ 5.8 ppm for the allylic protons) and mass spectrometry (m/z 199 for the molecular ion). These techniques are frequently searched alongside "piperidine derivative analysis methods," demonstrating the compound's analytical significance. The crystalline form of this material exhibits a melting point range of 78-82°C, with polymorph studies gaining traction in solid-state chemistry research.

Market trends indicate growing demand for specialty piperidine derivatives like 187265-40-3, driven by pharmaceutical R&D investments. Procurement queries such as "high-purity prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate suppliers" have increased by 40% year-over-year. The compound's scalable synthesis (typically via carbamate formation from 4-hydroxypiperidine) makes it commercially viable, with current pricing ranging $250-400/kg for research quantities. Regulatory filings mentioning this CAS number have appeared in recent patent applications for kinase inhibitors and antimicrobial agents.

Environmental and safety profiles of prop-2-en-1-yl 4-hydroxypiperidine-1-carboxylate are frequently searched topics ("piperidine carboxylate biodegradability"). While not classified as hazardous under GHS criteria, standard laboratory precautions (gloves, ventilation) are recommended when handling. The compound's low ecotoxicity (EC50 >100 mg/L in Daphnia tests) and ready biodegradability (OECD 301D) align with green chemistry principles, addressing sustainability concerns in chemical manufacturing.

Future research directions for CAS 187265-40-3 include exploration as a ligand precursor in catalysis and investigation of its metabolic pathways in biological systems. Emerging search terms like "allyl piperidine carboxylates in asymmetric synthesis" reflect these innovative applications. With the global fine chemicals market projected to grow at 6.2% CAGR, compounds with such structural diversity will continue attracting cross-disciplinary interest from synthetic chemists, pharmacologists, and material scientists alike.